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Compound of Interest

Compound Name: 4-Pentenoic acid

Cat. No.: B046785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 4-pentenoic
acid (CAS No. 591-80-0). Adherence to these guidelines is crucial to ensure personnel safety

and maintain the integrity of the chemical.

General Information
4-Pentenoic acid, also known as allylacetic acid, is a monounsaturated carboxylic acid.[1][2] It

is a combustible liquid that is harmful if swallowed and causes severe skin burns and eye

damage.[1][3][4]

Chemical Identifiers:

IUPAC Name: pent-4-enoic acid[1]

Synonyms: Allylacetic acid, Pent-4-enoic acid, 3-Vinylpropionic acid[1][2]

Molecular Formula: C₅H₈O₂[1]

Molecular Weight: 100.12 g/mol [1][5]

CAS Number: 591-80-0[3][4][5][6][7]

EC Number: 209-732-7[5][6]
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Quantitative Data Summary
The physical and chemical properties of 4-pentenoic acid are summarized in the table below

for easy reference.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [8]

Odor
Powerful, pungent, cheese-

like, mustard-like
[2][9]

Melting Point -22.5 °C (lit.) [2][5]

Boiling Point 83-84 °C at 12 mmHg (lit.) [2][5]

Density 0.981 g/mL at 25 °C (lit.) [4][5]

Refractive Index n20/D 1.428 (lit.) [2][5]

Flash Point
89.44 °C (193.00 °F) - closed

cup
[9]

Solubility
Slightly soluble in water;

soluble in alcohols
[2][10]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H227: Combustible liquid.[4]

H302: Harmful if swallowed.[1][4]

H314: Causes severe skin burns and eye damage.[1][4]

Precautionary Statements:

Prevention:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]
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P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

Response:

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[4]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[4]

Storage:

P403 + P235: Store in a well-ventilated place. Keep cool.[4]

P405: Store locked up.[4]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tight-sealing safety goggles and a face shield.[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3][10]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
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[3]

Handling Procedures
Ensure adequate ventilation in the handling area.[3][6][10] The use of a chemical fume hood

is recommended.

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mist.[3][10]

Keep away from sources of ignition such as heat, sparks, and open flames.[3][4][6]

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.

Wash hands thoroughly after handling.[3][6]

Storage Conditions
Store in a tightly closed, original container in a dry, cool, and well-ventilated area.[3][4]

The recommended storage temperature is 2-8°C.[5]

Store in a corrosive-resistant container.

Keep locked up and away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[3][10]

First Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Call a

physician immediately.[3][6]

In Case of Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Call a physician immediately.[3][6]
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In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Immediately call a physician.[3][6]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician immediately.[3][6]

Spill and Leak Procedures
Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[3][6]

Wear appropriate personal protective equipment (see section 4.1).

Contain the spill with inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[3]

Do not let the product enter drains.[6]

Disposal Considerations
Dispose of 4-pentenoic acid and its container in accordance with local, regional, national, and

international regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Mandatory Visualizations
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Workflow for Safe Handling and Storage of 4-Pentenoic Acid

Start

Assess Hazards
(Combustible, Corrosive, Toxic)

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Ventilation, No Ignition Sources)

Handling Procedure
(Avoid Contact, Grounding, Use Non-Sparking Tools)

Storage
(2-8°C, Tightly Closed, Ventilated, Locked Up)

After Use

Spill or Emergency

End

Properly Stored

Administer First Aid
(Follow SDS)

Personnel Exposure

Spill Cleanup
(Absorb, Collect, Dispose)

Chemical Spill

Waste Disposal
(Licensed Professional)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 4-Pentenoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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